N-(2-tert-butylphenyl)-3-chlorobenzamide

• IUPAC Name: N-(2-tert-butylphenyl)-3-chlorobenzamide
• InChI: InChI=1S/C17H18ClNO/c1-17(2,3)14-9-4-5-10-15(14)19-16(20)12-7-6-8-13(18)11-12/h4-11H,1-3H3,(H,19,20)
• InChI Key: ZKMVOPPIBBQQHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol

Description

N-(2-tert-butylphenyl)-3-chlorobenzamide, commonly known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli such as heat, acid, and capsaicin. BCTC has been extensively studied for its potential applications in pain management and other physiological processes.

Mechanism of Action

BCTC acts as a competitive antagonist of N-(2-tert-butylphenyl)-3-chlorobenzamide by binding to the channel's pore region, thereby blocking the influx of cations such as calcium and sodium. This results in a reduction in the excitability of sensory neurons and a subsequent decrease in pain and inflammation.
Biochemical and Physiological Effects
BCTC has been shown to effectively block the activation of this compound by various stimuli such as capsaicin, heat, and acid. This results in a reduction in the excitability of sensory neurons and a subsequent decrease in pain and inflammation. BCTC has also been shown to have an inhibitory effect on the release of pro-inflammatory cytokines, further reducing inflammation.

Advantages and Limitations for Lab Experiments

BCTC has several advantages for lab experiments, including its potent and selective inhibition of N-(2-tert-butylphenyl)-3-chlorobenzamide, its ability to block the activation of this compound by various stimuli, and its well-established synthesis method. However, BCTC also has some limitations, including its potential off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for the use of BCTC in scientific research. One potential application is in the development of novel pain management therapies that target N-(2-tert-butylphenyl)-3-chlorobenzamide. BCTC could also be used to investigate the involvement of this compound in other physiological processes such as itch and taste. Additionally, BCTC could be used in combination with other this compound antagonists or other pain management therapies to enhance their effectiveness.

Synthesis Methods

BCTC can be synthesized through a multistep process involving the reaction of 2-tert-butylphenylamine with 3-chlorobenzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, and an organic solvent, such as dichloromethane. The resulting product is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

BCTC has been widely used in scientific research to investigate the role of N-(2-tert-butylphenyl)-3-chlorobenzamide in various physiological processes such as pain, inflammation, and thermoregulation. BCTC has been shown to effectively block the activation of this compound by capsaicin and other stimuli, leading to a reduction in pain and inflammation. BCTC has also been used to study the involvement of this compound in thermoregulation, as this compound is activated by heat.